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Compound of Interest

Compound Name: (-)-Lavandulol

Cat. No.: B1235673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence of the irregular

monoterpene, (-)-lavandulol, in various species of the Lavandula genus. The document details

quantitative data, experimental protocols for extraction and analysis, and the biosynthetic

pathway of this significant aroma compound.

Quantitative Occurrence of (-)-Lavandulol
(-)-Lavandulol is a characteristic, albeit often minor, constituent of the essential oils of several

Lavandula species. Its concentration can vary significantly depending on the species, cultivar,

geographical origin, and processing methods. The following table summarizes the quantitative

data for (-)-lavandulol content in the essential oils of various Lavandula species as determined

by gas chromatography-mass spectrometry (GC-MS).
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Lavandula Species Cultivar/Origin
(-)-Lavandulol
Content (%)

Reference(s)

Lavandula angustifolia Bulgaria 1.03 - 2.59 [1]

Lavandula angustifolia Turkey (Konya) 2.49 [2]

Lavandula angustifolia Ukraine 1.30 - 3.14 [3][4]

Lavandula angustifolia N/A minimum 0.3 [5]

Lavandula x

intermedia
Ukraine

Not specified, but

present
[3][4]

Lavandula latifolia N/A 12.77 [6]

Lavandula angustifolia
Subcritical extract

(Bulgaria)
4.22 [1]

Experimental Protocols
The extraction and quantification of (-)-lavandulol from Lavandula species typically involve

steam distillation followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Extraction of Essential Oil: Steam Distillation
Steam distillation is the most prevalent method for extracting essential oils from lavender.[7][8]

[9][10] The process leverages steam to volatilize the aromatic compounds from the plant

material.

Protocol:

Plant Material Preparation: Freshly harvested lavender flowering tops are typically used. To

maximize oil yield, harvesting is often done when a certain percentage of the flowers are

open.[8] The plant material is packed into the still, ensuring that it is not too compact to allow

for even steam penetration.[7][9]

Steam Generation: Water is heated in a separate chamber to produce steam. This steam is

then introduced into the bottom of the chamber containing the plant material.[7][8]
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Distillation: As the steam passes through the lavender, it ruptures the oil glands, causing the

volatile essential oil components, including (-)-lavandulol, to vaporize and be carried along

with the steam.[7][11]

Condensation: The steam and essential oil vapor mixture is passed through a condenser,

which is cooled with circulating water. This causes the vapor to condense back into a liquid

state.[8][9]

Separation: The condensed liquid, a mixture of essential oil and water (hydrosol), is collected

in a separator (such as a Florentine flask). Due to their different densities and immiscibility,

the essential oil forms a layer on top of the water and can be physically separated.[7][9]

Analysis of (-)-Lavandulol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard analytical technique for identifying and quantifying the components of

essential oils.

Typical GC-MS Parameters:

Gas Chromatograph (GC):

Column: A non-polar or medium-polarity capillary column is typically used, such as a DB-

5MS or HP-5MS (5% phenyl-methylpolysiloxane).[12][13]

Injector: Split/splitless injector, with a split ratio ranging from 1:15 to 1:100.[14][15] The

injector temperature is commonly set around 250 °C.[12][14]

Oven Temperature Program: A temperature gradient is employed to separate the various

components. A typical program might start at 50-60 °C, hold for a few minutes, and then

ramp up to 240-250 °C at a rate of 3-5 °C/min.[6][12]

Carrier Gas: Helium is the most common carrier gas, with a constant flow rate.[12][14]

Mass Spectrometer (MS):

Ionization: Electron Ionization (EI) at 70 eV is standard.[14]
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Mass Range: A scan range of m/z 35-500 is typical for analyzing monoterpenes.[14]

Identification: Compound identification is achieved by comparing the obtained mass

spectra with those in spectral libraries (e.g., NIST, Wiley) and by comparing their retention

indices with literature values.[13]

Biosynthesis of (-)-Lavandulol
(-)-Lavandulol is classified as an irregular monoterpene. Unlike regular monoterpenes, which

are formed from the head-to-tail condensation of one molecule of isopentenyl diphosphate

(IPP) and one molecule of dimethylallyl diphosphate (DMAPP), irregular monoterpenes are

synthesized through a head-to-middle condensation of two DMAPP molecules.[16][17]

The key enzyme in the biosynthesis of (-)-lavandulol is Lavandulyl Diphosphate Synthase

(LPPS).[16][18] This enzyme catalyzes the condensation of two DMAPP molecules to form

lavandulyl diphosphate (LPP).[16][18] Subsequently, LPP is dephosphorylated to yield

lavandulol.

The following diagram illustrates the biosynthetic pathway of (-)-lavandulol.
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Caption: Biosynthetic pathway of (-)-lavandulol from primary metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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